Cas no 848686-82-8 (13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile)

• Product Name: 13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
• CAS No: 848686-82-8
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 6374742
• PubChem ID: 945874
• Update Time: 2024-03-01

13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo7.4.0.0^{2,7}trideca-2,4,6,8,10,12-hexaene-10-carbonitrile
• 1-hydroxy-3-methyl-2-propylbenzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
• Pyrido[1,2-a]benzimidazole-4-carbonitrile, 1-hydroxy-3-methyl-2-propyl-
• F1616-0111
• 3-methyl-1-oxo-2-propyl-5H-pyrido[1,2-a]benzimidazole-4-carbonitrile
• Z57100334
• AKOS005707015
• MLS000551615
• HMS1653H14
• 848686-82-8
• SMR000145540
• 1-hydroxy-3-methyl-2-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
• AKOS000276325
• 1-Hydroxy-3-methyl-2-propyl-benzo[4,5]imidazo[1,2-a]pyridine-4-carbonitrile
• 13-hydroxy-11-methyl-12-propyl-1,8-diazatricyclo[7.4.0.0?,?]trideca-2,4,6,8,10,12-hexaene-10-carbonitrile

• Inchi： 1S/C16H15N3O/c1-3-6-11-10(2)12(9-17)15-18-13-7-4-5-8-14(13)19(15)16(11)20/h4-5,7-8,20H,3,6H2,1-2H3
• InChI Key： OHYYRCFQIHEYQX-UHFFFAOYSA-N
• SMILES： C12C(C#N)=C(C)C(CCC)=C(O)N1C1=CC=CC=C1N=2

Computed Properties

• Exact Mass: 265.121512110g/mol
• Monoisotopic Mass: 265.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 56.1Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 3.27±0.53(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles